(5-chloro-2-methoxyphenyl)[1-(2-pyridinylmethyl)-3-piperidinyl]methanone

• IUPAC Name: (5-chloro-2-methoxyphenyl)-[1-(pyridin-2-ylmethyl)piperidin-3-yl]methanone
• InChI: InChI=1S/C19H21ClN2O2/c1-24-18-8-7-15(20)11-17(18)19(23)14-5-4-10-22(12-14)13-16-6-2-3-9-21-16/h2-3,6-9,11,14H,4-5,10,12-13H2,1H3
• InChI Key: SFROUKACHZPBCN-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)C(=O)C2CCCN(C2)CC3=CC=CC=N3
• Molecular Formula: C19H21ClN2O2
• Molecular Weight: 344.8 g/mol

Description

(5-chloro-2-methoxyphenyl)[1-(2-pyridinylmethyl)-3-piperidinyl]methanone, also known as ML352, is a small molecule drug that has been discovered to have potential therapeutic effects for various medical conditions.

Mechanism of Action

The mechanism of action of (5-chloro-2-methoxyphenyl)[1-(2-pyridinylmethyl)-3-piperidinyl]methanone is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes and proteins that are involved in the development of cancer, inflammation, and neurological disorders. This compound has been shown to inhibit the activity of the protein kinase CK2, which is involved in the development of cancer. In addition, this compound has been found to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in the development of inflammation. Finally, this compound has been found to inhibit the activity of the enzyme acetylcholinesterase (AChE), which is involved in the development of Alzheimer's disease.
Biochemical and Physiological Effects
This compound has been found to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and reduce inflammation in animal models of arthritis and colitis. In addition, this compound has been found to improve cognitive function in animal models of Alzheimer's disease. Furthermore, this compound has been found to have low toxicity and good pharmacokinetic properties, making it a potential candidate for drug development.

Advantages and Limitations for Lab Experiments

One advantage of using (5-chloro-2-methoxyphenyl)[1-(2-pyridinylmethyl)-3-piperidinyl]methanone in lab experiments is that it has been found to have low toxicity and good pharmacokinetic properties, making it a safe and effective drug candidate. In addition, this compound has been shown to have promising effects in various medical conditions, making it a potential candidate for drug development. However, one limitation of using this compound in lab experiments is that its mechanism of action is not fully understood, which makes it difficult to optimize its therapeutic effects.

Future Directions

There are several future directions for the study of (5-chloro-2-methoxyphenyl)[1-(2-pyridinylmethyl)-3-piperidinyl]methanone. One direction is to further investigate its mechanism of action and optimize its therapeutic effects. Another direction is to study its effects in other medical conditions, such as cardiovascular disease and diabetes. Finally, future studies could focus on the development of this compound as a drug candidate for clinical use.
Conclusion
In conclusion, this compound is a small molecule drug that has been found to have potential therapeutic effects in various medical conditions. Its synthesis method involves a multi-step process, and its mechanism of action is not fully understood. This compound has been shown to have low toxicity and good pharmacokinetic properties, making it a safe and effective drug candidate. Future studies could focus on optimizing its therapeutic effects and developing it as a drug candidate for clinical use.

Synthesis Methods

The synthesis of (5-chloro-2-methoxyphenyl)[1-(2-pyridinylmethyl)-3-piperidinyl]methanone involves a multi-step process that starts with the reaction of 5-chloro-2-methoxybenzoic acid with thionyl chloride to form 5-chloro-2-methoxybenzoyl chloride. The resulting compound is then reacted with 2-pyridinemethanol in the presence of triethylamine to form the intermediate compound. Finally, the intermediate is reacted with piperidine and 4-dimethylaminopyridine to produce this compound.

Scientific Research Applications

(5-chloro-2-methoxyphenyl)[1-(2-pyridinylmethyl)-3-piperidinyl]methanone has been studied extensively for its potential therapeutic effects in various medical conditions. It has been found to have promising effects in the treatment of cancer, inflammation, and neurological disorders. This compound has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a potential candidate for cancer therapy. In addition, this compound has been found to have anti-inflammatory effects and has been shown to reduce inflammation in animal models of arthritis and colitis. Furthermore, this compound has been found to have neuroprotective effects and has been shown to improve cognitive function in animal models of Alzheimer's disease.